Alangimarckine
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Overview
Description
Alangimarckine is a member of the class of beta-carbolines that is tubulosan bearing methoxy groups at positions 10 and 11 as well as a hydroxy group at position 9. It has a role as a plant metabolite. It is an isoquinoline alkaloid, a member of isoquinolines, an aromatic ether, a member of beta-carbolines, a secondary amino compound, a tertiary amino compound and a member of phenols. It derives from a tubulosan.
Scientific Research Applications
Synthesis and Structural Analysis
- Alangimarckine, an alkaloid from Alangium, has been synthesized and studied for its structure and absolute configuration. Fujii et al. (1985) achieved the first total synthesis of this compound, confirming its structure and stereochemistry through a series of intermediates (Fujii, Kogen, Yoshifuji, & Ohba, 1985).
Biosynthesis Pathways
- The biosynthesis of this compound in Alangium lamarckii has been explored by Jain, Sinha, and Bhakuni (2002), highlighting specific utilization of compounds like N-deacetylisoipecoside in its formation (Jain, Sinha, & Bhakuni, 2002).
Biogenetic Conversion Studies
- Itoh, Tanahashi, and Nagakura (1996) investigated the biogenetic conversion of alangiside into this compound, shedding light on the plant's metabolic pathways and the absolute configuration of these compounds (Itoh, Tanahashi, & Nagakura, 1996).
Antimicrobial Activity
- Studies have also explored the antimicrobial properties of Alangium salviifolium, which contains alkaloids including this compound. Pandian, Banu, and Ganesan (2006) focused on evaluating the efficacy of natural plant products like Alangium salviifolium as anti-infective agents (Pandian, Banu, & Ganesan, 2006).
Traditional Medicine and Pharmacological Activities
- The genus Alangium, including this compound, has been reviewed for its traditional uses and pharmacological activities. Hu et al. (2020) provided a comprehensive overview of Alangium's ethnomedicinal effectiveness, including a focus on diverse biological effects (Hu et al., 2020).
Properties
CAS No. |
13849-53-1 |
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Molecular Formula |
C29H37N3O3 |
Molecular Weight |
475.6 g/mol |
IUPAC Name |
(2S,3R,11bS)-3-ethyl-9,10-dimethoxy-2-[[(1R)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-1-yl]methyl]-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizin-8-ol |
InChI |
InChI=1S/C29H37N3O3/c1-4-17-16-32-12-10-21-22(15-26(34-2)29(35-3)28(21)33)25(32)14-18(17)13-24-27-20(9-11-30-24)19-7-5-6-8-23(19)31-27/h5-8,15,17-18,24-25,30-31,33H,4,9-14,16H2,1-3H3/t17-,18-,24+,25-/m0/s1 |
InChI Key |
BZIKDLPHKDIUHH-PCYHDRSOSA-N |
Isomeric SMILES |
CC[C@H]1CN2CCC3=C(C(=C(C=C3[C@@H]2C[C@@H]1C[C@@H]4C5=C(CCN4)C6=CC=CC=C6N5)OC)OC)O |
SMILES |
CCC1CN2CCC3=C(C(=C(C=C3C2CC1CC4C5=C(CCN4)C6=CC=CC=C6N5)OC)OC)O |
Canonical SMILES |
CCC1CN2CCC3=C(C(=C(C=C3C2CC1CC4C5=C(CCN4)C6=CC=CC=C6N5)OC)OC)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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